Cas no 2229341-26-6 (3-(3-tert-butylphenyl)methylazetidine)

• Product Name: 3-(3-tert-butylphenyl)methylazetidine
• CAS No: 2229341-26-6
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5794032
• PubChem ID: 165866920
• Update Time: 2023-12-26

3-(3-tert-butylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1765454
• 3-[(3-tert-butylphenyl)methyl]azetidine
• 2229341-26-6
• 3-(3-tert-butylphenyl)methylazetidine

• Inchi： 1S/C14H21N/c1-14(2,3)13-6-4-5-11(8-13)7-12-9-15-10-12/h4-6,8,12,15H,7,9-10H2,1-3H3
• InChI Key： LDIJNFDMYNGSNK-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC(=C2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų